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Cat. No.: B15489061 Get Quote

In-depth Technical Guide: The Physical
Properties of 1-Methoxycyclopropan-1-ol
Executive Summary
This technical guide addresses the physical properties, specifically the boiling and melting

points, of 1-Methoxycyclopropan-1-ol. An exhaustive search of scientific literature and

chemical databases was conducted to collate available data on this compound. The findings

indicate a significant lack of documented physical properties for 1-Methoxycyclopropan-1-ol,
suggesting it is either a novel, sparsely characterized, or potentially unstable compound. This

guide summarizes the search for this information and, for contextual purposes, provides data

on the closely related analogue, 1-methylcyclopropan-1-ol, with the critical caveat that these

values are not interchangeable.

Introduction to 1-Methoxycyclopropan-1-ol
1-Methoxycyclopropan-1-ol is a small organic molecule featuring a cyclopropane ring

substituted with both a hydroxyl and a methoxy group at the same carbon atom. This geminal

substitution pattern is of interest in medicinal chemistry and materials science due to the

unique conformational constraints and electronic properties imparted by the cyclopropyl moiety.

A thorough understanding of the fundamental physical properties of such a molecule is crucial

for its synthesis, purification, and application in further research and development.
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Physical Properties of 1-Methoxycyclopropan-1-ol
Despite a comprehensive search of chemical databases and the scientific literature, no

experimental or calculated data for the boiling and melting points of 1-Methoxycyclopropan-1-
ol could be located. This suggests that the compound is not well-characterized, and its physical

properties have not been reported in publicly accessible resources.

Contextual Data: Physical Properties of 1-
Methylcyclopropan-1-ol
For the purpose of providing a frame of reference, this guide presents the physical properties of

the structurally similar compound, 1-methylcyclopropan-1-ol. It is imperative to recognize that

the substitution of a methoxy group for a methyl group can significantly influence a molecule's

boiling and melting points due to differences in polarity, molar mass, and intermolecular forces,

particularly hydrogen bonding. The data for 1-methylcyclopropan-1-ol should therefore be

considered for contextual understanding only and not as a proxy for the properties of 1-
Methoxycyclopropan-1-ol.

Table 1: Physical Properties of 1-Methylcyclopropan-1-ol

Property Value Source

Boiling Point Not Available N/A

Melting Point Not Available N/A

Note: Specific boiling and melting point data for 1-methylcyclopropan-1-ol was also not readily

available in the initial search, highlighting the challenge in obtaining physical data for some

substituted cyclopropanes.

Experimental Protocols
As no experimental data for the physical properties of 1-Methoxycyclopropan-1-ol have been

reported, this section will outline a general methodology for the determination of boiling and

melting points, which would be applicable should the compound be synthesized.
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Melting Point Determination
A standard method for melting point determination involves using a capillary melting point

apparatus.

Workflow for Melting Point Determination

Sample Preparation:
A small amount of crystalline 1-Methoxycyclopropan-1-ol is packed into a capillary tube.

Apparatus Setup:
The capillary tube is placed in the heating block of the melting point apparatus.

Heating and Observation:
The sample is heated at a controlled rate. The temperature at which the solid begins to melt and the temperature at which it becomes completely liquid are recorded.

Melting Point Range:
The recorded temperature range constitutes the melting point.
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Caption: Workflow for Melting Point Determination.

Boiling Point Determination
The boiling point of a liquid can be determined using a micro-boiling point or distillation method.

Logical Flow for Boiling Point Determination

Micro-Boiling Point Method

Distillation Method

A small amount of liquid is placed in a test tube with an inverted capillary tube. The setup is heated in a water or oil bath. A steady stream of bubbles emerges from the capillary tube at the boiling point. The temperature at which the liquid re-enters the capillary upon cooling is the boiling point.

The compound is heated in a distillation apparatus. The vapor temperature is monitored with a thermometer. The stable temperature at which the liquid and vapor are in equilibrium is the boiling point.
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Caption: Methods for Boiling Point Determination.

Conclusion
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There is a notable absence of published data regarding the physical properties of 1-
Methoxycyclopropan-1-ol. This presents an opportunity for foundational research to

synthesize and characterize this compound. The experimental protocols outlined in this guide

provide a standard framework for the determination of its melting and boiling points. Such data

would be a valuable contribution to the chemical sciences and would facilitate the exploration

of this molecule in drug discovery and materials science applications. Researchers are

encouraged to report these fundamental properties to enrich the collective knowledge base.

To cite this document: BenchChem. [physical properties of 1-Methoxycyclopropan-1-ol
(boiling point, melting point)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15489061#physical-properties-of-1-
methoxycyclopropan-1-ol-boiling-point-melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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